N-[(1-hydroxycyclohexyl)methyl]-2,4-dimethyl-1,3-thiazole-5-carboxamide

• IUPAC Name: N-[(1-hydroxycyclohexyl)methyl]-2,4-dimethyl-1,3-thiazole-5-carboxamide
• InChI: InChI=1S/C13H20N2O2S/c1-9-11(18-10(2)15-9)12(16)14-8-13(17)6-4-3-5-7-13/h17H,3-8H2,1-2H3,(H,14,16)
• InChI Key: IHRANRBAFXRSSJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SC(=N1)C)C(=O)NCC2(CCCCC2)O
• Molecular Formula: C13H20N2O2S
• Molecular Weight: 268.38 g/mol

Description

N-[(1-hydroxycyclohexyl)methyl]-2,4-dimethyl-1,3-thiazole-5-carboxamide, also known as CP-55,940, is a synthetic cannabinoid that is commonly used in scientific research. This compound is known to interact with the endocannabinoid system, which plays a crucial role in regulating a variety of physiological processes.

Mechanism of Action

N-[(1-hydroxycyclohexyl)methyl]-2,4-dimethyl-1,3-thiazole-5-carboxamide binds to cannabinoid receptors in the brain and other parts of the body, which can lead to a variety of physiological effects. This compound is known to activate both CB1 and CB2 receptors, which play a role in regulating pain, inflammation, and other physiological processes.
Biochemical and Physiological Effects
N-[(1-hydroxycyclohexyl)methyl]-2,4-dimethyl-1,3-thiazole-5-carboxamide has been shown to have a variety of biochemical and physiological effects, including the modulation of neurotransmitter release, the inhibition of inflammation, and the regulation of immune function. This compound has also been shown to have potential anti-cancer effects.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-[(1-hydroxycyclohexyl)methyl]-2,4-dimethyl-1,3-thiazole-5-carboxamide in lab experiments is its ability to selectively activate cannabinoid receptors, which allows researchers to study the effects of the endocannabinoid system on specific physiological processes. However, one limitation of this compound is that it can have off-target effects at high concentrations, which can complicate data interpretation.

Future Directions

There are a variety of potential future directions for research on N-[(1-hydroxycyclohexyl)methyl]-2,4-dimethyl-1,3-thiazole-5-carboxamide and the endocannabinoid system. Some possible areas of focus include the development of more selective cannabinoid receptor agonists, the study of the effects of the endocannabinoid system on the gut microbiome, and the investigation of the potential therapeutic applications of cannabinoid receptor modulators in the treatment of various diseases.

Synthesis Methods

N-[(1-hydroxycyclohexyl)methyl]-2,4-dimethyl-1,3-thiazole-5-carboxamide can be synthesized using a variety of methods, including the reaction of 1,1-dimethyl-4-piperidinol with 2-bromo-1-(cyclohexylmethyl)-1,3-thiazole-4-carboxylic acid, followed by the addition of 4-(4-chlorophenyl)-4-hydroxypiperidine.

Scientific Research Applications

N-[(1-hydroxycyclohexyl)methyl]-2,4-dimethyl-1,3-thiazole-5-carboxamide is commonly used in scientific research to study the endocannabinoid system and its effects on various physiological processes. This compound has been shown to have a variety of potential therapeutic applications, including the treatment of pain, inflammation, and anxiety.